Cas no 1351636-18-4 (Tirabrutinib)

• Product Name: Tirabrutinib
• CAS No: 1351636-18-4
• MF: C₂₅H₂₂N₆O₃
• MW: 454.480584621429
• MDL: MFCD28386296
• CID: 2601562
• Update Time: 2025-10-12

Tirabrutinib Chemical and Physical Properties

Names and Identifiers

• ONO-4059
• GS4059
• GS-4059
• ONO4059
• 6-amino-9-[(3R)-1-(2-butynoyl)-3-pyrrolidinyl]-7-(4-phenoxyphenyl)-7,9-dihydro-8H-purin-8-one
• ONO 4059
• 6-Amino-9-(1-(but-2-ynoyl)pyrrolidin-3-yl)-7-(4-phenoxyphenyl)-7H-purin-8(9H)-one
• BCP18777
• AK547263
• AK171748
• 6-Amino9[1(but-2-ynoyl)pyrrolidin-3-yl]7(4-phenoxyphenyl)8,9-dihydro-7H-purin-8-one
• 6-amino-9-[(3R)-1-but-2-ynoylpyrrolidin-3-yl]-7-(4-phenoxyphenyl)purin-8-one
• 6-Amino-9-[1-(but-2-ynoyl)pyrrolidin-3-yl]-7-(4-phenoxyphenyl)-8,9-dihydro-7H-purin-8-one
• 8h-purin-8-one, 6-amino-7,9-dihydro-9-[1-(1-oxo-2-butyn-1-yl)-3-pyrrolidinyl
• Tirabrutinib

• MDL： MFCD28386296
• Inchi： 1S/C25H22N6O3/c1-2-6-21(32)29-14-13-18(15-29)31-24-22(23(26)27-16-28-24)30(25(31)33)17-9-11-20(12-10-17)34-19-7-4-3-5-8-19/h3-5,7-12,16,18H,13-15H2,1H3,(H2,26,27,28)
• InChI Key： SEJLPXCPMNSRAM-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC(=CC=2)OC2C=CC=CC=2)C2=C(N)N=CN=C2N1C1CN(C(C#CC)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 825
• Topological Polar Surface Area: 105

Experimental Properties

• Density: 1.412±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 672.0±65.0°C at 760 mmHg
• Solubility: Insuluble (5.0E-4 g/L) (25 ºC),

Tirabrutinib Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Tirabrutinib

Tirabrutinib (CAS No. 1351636-18-4): A Comprehensive Overview in Modern Chemobiology

Tirabrutinib, chemically designated as (1S,2S)-1-methyl-3-phenyl-4-(4-phenoxyphenyl)-1,2,3,4-tetrahydronaphthalen-2-one, is a highly specialized small molecule that has garnered significant attention in the field of chemobiology and pharmaceutical research. With the CAS number 1351636-18-4, this compound represents a cutting-edge therapeutic agent primarily studied for its potential in oncology. The molecular structure of Tirabrutinib incorporates a naphthalene core modified with various substituents, which contribute to its unique pharmacological profile and mechanism of action.

The development of Tirabrutinib has been driven by the increasing demand for targeted therapies that can selectively inhibit specific biological pathways involved in cancer progression. The compound’s design is rooted in the principle of modulating kinases, particularly Bruton’s tyrosine kinase (BTK), which plays a pivotal role in B-cell signaling and is aberrantly activated in certain hematologic malignancies. By inhibiting BTK, Tirabrutinib disrupts downstream signaling cascades that promote cell proliferation, survival, and migration, thereby offering a promising therapeutic strategy.

Recent advancements in the study of Tirabrutinib have highlighted its potential as a first-in-class or best-in-class inhibitor with distinct advantages over existing BTK inhibitors. For instance, preclinical studies have demonstrated that Tirabrutinib exhibits higher selectivity for BTK over other closely related kinases, reducing the likelihood of off-target effects. This selectivity is attributed to subtle differences in the binding pocket of the kinase domain, which allows Tirabrutinib to interact more effectively with BTK while minimizing interactions with other kinases.

The pharmacokinetic properties of Tirabrutinib have also been extensively evaluated to ensure optimal therapeutic efficacy and safety. Phase I and II clinical trials have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Specifically, Tirabrutinib demonstrates rapid absorption with peak plasma concentrations achieved within hours after oral administration. Its metabolic profile involves primarily cytochrome P450-mediated pathways, which is crucial for understanding potential drug-drug interactions.

In terms of clinical applications, Tirabrutinib has been investigated in various malignancies characterized by BTK overactivation. Notably, early-phase trials have reported promising results in patients with chronic lymphocytic leukemia (CLL) and marginal zone lymphoma (MZL). The compound’s ability to induce durable responses while maintaining an acceptable safety profile has positioned it as a compelling candidate for further development. Researchers are particularly interested in exploring combination therapies involving Tirabrutinib with other targeted agents or immunotherapies to enhance treatment outcomes.

The structural optimization of Tirabrutinib has been a cornerstone of its development process. By leveraging computational modeling and high-throughput screening techniques, medicinal chemists have refined the molecular scaffold to maximize potency and selectivity. Key modifications include adjustments to the phenyl rings and the naphthalene core to enhance binding affinity to BTK while minimizing interactions with non-target proteins. These efforts have resulted in analogs with improved pharmacokinetic profiles and reduced toxicity.

The role of biomarkers in guiding treatment with Tirabrutinib cannot be overstated. Genetic testing for mutations or amplifications associated with BTK signaling has emerged as a critical tool for identifying patients who are most likely to benefit from this therapy. Additionally, biopsies from treated tumors can provide valuable insights into resistance mechanisms, allowing for personalized treatment adjustments. These approaches align with the broader trend toward precision medicine in oncology.

Economic considerations also play a significant role in the adoption of novel therapeutics like Tirabrutinib. The cost-benefit analysis must balance the high research and development expenses against the potential savings from improved patient outcomes and reduced healthcare resource utilization. Regulatory agencies are increasingly evaluating drugs based on their value proposition beyond mere efficacy and safety data.

The future direction of research on Tirabrutinib includes exploring its use in additional indications beyond hematologic malignancies. Preclinical data suggest that it may also be effective against solid tumors driven by BTK-dependent pathways or inflammatory conditions involving B-cell activation. Furthermore, investigating long-term safety profiles will be essential as patients receive prolonged treatment regimens.

In conclusion, Tirabrutinib (CAS No. 1351636-18-4) represents a significant advancement in targeted cancer therapy due to its potent inhibition of BTK and favorable pharmacological properties. Ongoing research continues to uncover new applications and refine treatment strategies involving this compound. As our understanding of molecular mechanisms underlying cancer progression evolves, agents like Tirabrutinib will likely play an increasingly important role in personalized medicine approaches.